Cas no 1208077-95-5 (2-chloro-4,5-difluorobenzene-1-thiol)

• Product Name: 2-chloro-4,5-difluorobenzene-1-thiol
• CAS No: 1208077-95-5
• MF: C₆H₃ClF₂S
• MW: 180.602826356888
• MDL: MFCD12026224
• CID: 4577631
• PubChem ID: 50998074
• Update Time: 2025-06-13

2-chloro-4,5-difluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,5-difluorobenzenethiol
• 2-chloro-4,5-difluorobenzene-1-thiol

• MDL： MFCD12026224
• Inchi： 1S/C6H3ClF2S/c7-3-1-4(8)5(9)2-6(3)10/h1-2,10H
• InChI Key： CYHMQJPCIHHCSQ-UHFFFAOYSA-N
• SMILES： C1(S)=CC(F)=C(F)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Additional information on 2-chloro-4,5-difluorobenzene-1-thiol

Introduction to 2-chloro-4,5-difluorobenzene-1-thiol (CAS No: 1208077-95-5)

2-chloro-4,5-difluorobenzene-1-thiol, identified by its Chemical Abstracts Service number (CAS No: 1208077-95-5), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic thiols, characterized by the presence of both chlorine and fluorine substituents on a benzene ring, with a thiol (-SH) functional group at the para position relative to the chlorine atom. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The halogenated aromatic thiols such as 2-chloro-4,5-difluorobenzene-1-thiol play a crucial role in medicinal chemistry due to their ability to participate in various chemical reactions, including nucleophilic substitution, metal coordination, and catalytic processes. The electron-withdrawing nature of the fluorine atoms and the electron-donating effect of the thiol group create a balance that enhances reactivity and selectivity in synthetic pathways. This balance is particularly advantageous in constructing complex molecular architectures required for drug discovery.

In recent years, there has been a growing interest in halogenated benzene derivatives as pharmacophores due to their demonstrated biological activity across multiple therapeutic areas. Specifically, compounds like 2-chloro-4,5-difluorobenzene-1-thiol have been explored for their potential in developing antimicrobial, antiviral, and anticancer agents. The introduction of fluorine atoms into aromatic rings is known to modulate metabolic stability and binding affinity to biological targets, making these derivatives particularly appealing for drug design.

One of the most compelling aspects of 2-chloro-4,5-difluorobenzene-1-thiol is its utility as a building block in constructing more complex heterocyclic compounds. The thiol group can undergo various transformations, such as oxidation to form disulfides or reaction with metal salts to form coordination complexes. These transformations are pivotal in synthesizing metal-based therapeutics and catalysts. Additionally, the presence of chlorine and fluorine allows for further functionalization via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the construction of diverse molecular libraries.

The pharmaceutical industry has leveraged halogenated aromatic thiols like 2-chloro-4,5-difluorobenzene-1-thiol in several high-profile drug development projects. For instance, researchers have utilized such compounds to explore novel mechanisms of action for diseases where existing treatments are limited. A notable area of research has been cancer therapy, where halogenated benzene derivatives have shown promise in inhibiting key enzymes involved in tumor proliferation and angiogenesis. The structural versatility of these compounds allows for fine-tuning their pharmacokinetic properties to achieve optimal therapeutic efficacy.

Recent advances in computational chemistry have further enhanced the utility of 2-chloro-4,5-difluorobenzene-1-thiol and related derivatives. Molecular modeling studies have provided insights into how modifications at the chlorine and fluorine positions influence binding interactions with biological targets. These studies have guided the design of next-generation compounds with improved potency and selectivity. For example, computational predictions have helped identify optimal steric arrangements that maximize interactions with protein active sites while minimizing off-target effects.

In agrochemical research, halogenated aromatic thiols such as 2-chloro-4,5-difluorobenzene-1-thiol have been investigated for their potential as intermediates in developing novel pesticides and herbicides. The structural features of these compounds contribute to their bioactivity against pests by interfering with essential metabolic pathways. Furthermore, their stability under environmental conditions makes them suitable candidates for field applications. Researchers are particularly interested in how halogenation affects the persistence and degradation rates of agrochemicals derived from these intermediates.

The synthesis of 2-chloro-4,5-difluorobenzene-1-thiol involves multi-step organic reactions that highlight its synthetic significance. Typically, it is synthesized through halogenation reactions on pre-functionalized benzene rings followed by thiolation at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. Catalytic techniques have been employed to improve yields and reduce byproduct formation during synthesis. These advancements are crucial for ensuring that pharmaceutical manufacturers can access sufficient quantities of high-quality intermediates like 2-chloro-4,5-difluorobenzene-1-thiol for large-scale drug production.

The safety profile of 2-chloro-4,5-difluorobenzene-1-thiol is another critical consideration in its application within pharmaceutical research. While this compound is not classified as hazardous under standard conditions, appropriate handling protocols must be followed to ensure worker safety during synthesis and handling procedures. Standard laboratory practices such as personal protective equipment (PPE) use and proper ventilation are essential when working with organic intermediates like this one.

Future directions in research involving halogenated aromatic thiols, including 2-chloro-4,5-difluorobenzene-1-thiol, are likely to focus on expanding their applications into emerging therapeutic areas such as immunotherapy and gene editing technologies. The unique reactivity profile of these compounds makes them promising candidates for designing novel therapeutics that can modulate complex biological systems effectively.